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Compound of Interest

Compound Name: Butyl cyclopentanecarboxylate
CAS No.: 99978-03-7
Cat. No.: B2848005
Get Quote
. J

Executive Summary: Immediate Action Required

Do NOT pour Butyl Cyclopentanecarboxylate down the drain. This compound is an organic
ester with low water solubility and potential aquatic toxicity.[1] It must be managed as Non-
Halogenated Organic Solvent Waste.

e Primary Hazard: Combustible liquid; skin/eye irritant.[1]

¢ Segregation: Keep separate from strong oxidizers (e.g., nitric acid, peroxides) and strong
bases.[1]

¢ Disposal Stream: Fuel Blending/Incineration (High BTU waste).[1]
Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol.

To dispose of Butyl Cyclopentanecarboxylate (CAS: 30247-36-2) safely, you must
understand its physicochemical behavior.[1] As an aliphatic ester, it functions as a semi-volatile
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organic solvent.

Property Data | Characteristic Operational Implication

High carbon content makes it
Molecular Formula suitable for fuel blending

(incineration).[1]

Combustible. While often
above the D001 Ignitability
Flash Point ~80°C - 95°C (Est)* cutoff (60°C), it is best practice
' to manage it as a flammable

solvent to prevent regulatory

gaps.[1]

Zero Drain Disposal. It will

phase-separate in traps,
Solubility Immiscible in water creating fire hazards and

violating Clean Water Act

mandates.[1]

Segregation. Do not mix with

] caustic waste (NaOH/KOH) to
o Stable; Hydrolyzes in strong ) )
Reactivity b prevent exothermic hydrolysis
ase
and pressure buildup in drums.

[1]

*Note: Flash points vary by synthesis purity. Always verify Section 9 of your specific lot's Safety
Data Sheet (SDS).

Pre-Disposal Treatment & Segregation
The Golden Rule of Waste Management: Segregation prevents explosions.[1]
In a drug development or synthesis lab, this compound is often generated alongside other

reagents. You must segregate it correctly at the bench level before it reaches the central waste
room.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-cyclopentanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-cyclopentanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-cyclopentanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-cyclopentanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-cyclopentanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2848005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The "Non-Halogenated" Rule

Butyl Cyclopentanecarboxylate contains no Chlorine, Bromine, or Fluorine.[1]
» Combine with: Acetone, Methanol, Ethyl Acetate, Hexane, Toluene.[1][2]
e Do NOT Combine with: DCM (Dichloromethane), Chloroform, or aqueous acidic waste.[1]

Why? Halogenated solvents require higher incineration temperatures (~1200°C) to prevent
dioxin formation.[1] Mixing this ester (hon-halogenated) with halogenated waste forces the
entire volume to be treated as the more expensive, hazardous halogenated stream.

Container Selection

» Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

¢ Avoid: Low-density plastics that may swell upon long-term exposure to organic esters.[1]

The Disposal Workflow (Protocol)

This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)
standards.

Step 1: Waste Characterization

Confirm the waste stream.[1] If the butyl cyclopentanecarboxylate is mixed with other
solvents (e.g., 10% in Toluene), the mixture is classified by the most hazardous component
(usually ignitability).[1]

Step 2: Accumulation (Satellite Area)

» Place waste in a dedicated "Non-Halogenated Organic" carboy.[1]

e Labeling: The label must read "Hazardous Waste" and list all constituents (e.g., "Butyl
cyclopentanecarboxylate, 50%; Ethyl Acetate, 50%").[1]

e Venting: Ensure the cap is closed unless adding waste.[1] Do not use vented caps unless
specifically required by your EHS officer for gas-evolving mixtures (rare for this ester).[1]
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Step 3: Final Disposal

Transfer the container to your facility's Central Accumulation Area (CAA).[1] The waste
management vendor will collect this for Fuel Blending, where the high calorific value of the
ester allows it to be used as fuel for cement kilns or industrial furnaces.[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for disposing of this specific ester.
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Waste Generation:

Butyl Cyclopentanecarboxylate

Is it mixed with
Halogenated Solvents
(DCM, Chloroform)?

es No

Is it mixed with
Strong Oxidizers
(Nitric Acid, Peroxides)?

Route A: Halogenated Waste Stream
(High Temp Incineration)

No

CRITICAL HAZARD:
Do NOT Baottle.
Neutralize/Quench First.

Route B: Non-Halogenated Waste Stream
(Fuel Blending)

Accumulate in HDPE Carboy
Label: 'Non-Halogenated Organic'

Vendor Pickup:

Energy Recovery (Kiln Fuel)

Click to download full resolution via product page

Caption: Decision tree for segregating Butyl Cyclopentanecarboxylate waste streams to
ensure safety and cost-efficiency.

Spill Response (Emergency Procedures)
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If a spill occurs (>500 mL) outside a fume hood:

e Evacuate & Ventilate: Remove ignition sources. Although the flash point is moderate, vapors
can accumulate.

o PPE: Wear Nitrile gloves (standard thickness is usually sufficient for short contact, but
change immediately after splash) and safety goggles.[1]

o Absorb: Use an inert absorbent (Vermiculite or clay-based "kitty litter").[1] Do not use paper
towels for large spills, as they increase the surface area for evaporation and flammability.[1]

o Disposal of Debris: Scoop absorbed material into a wide-mouth jar or double-bag in heavy-
duty polyethylene bags. Label as "Solid Debris contaminated with Organic Esters."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Butyl cyclopentanecarboxylate | CL10H1802 | CID 550335 - PubChem
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e 2. louisville.edu [louisville.edu]

» To cite this document: BenchChem. [Butyl cyclopentanecarboxylate proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848005/docs#butyl-cyclopentanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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